Cas no 2377032-94-3 (5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid)

• Product Name: 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid
• CAS No: 2377032-94-3
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 6602016
• PubChem ID: 145913302
• Update Time: 2025-06-09

5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7460142
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxepane-4-carboxylic acid
• 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid
• 2377032-94-3

• Inchi： 1S/C22H23NO5/c24-21(25)18-9-11-27-12-10-20(18)23-22(26)28-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,18-20H,9-13H2,(H,23,26)(H,24,25)
• InChI Key： LUSOUKIOZDRGMY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid

Introduction to 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic Acid (CAS No. 2377032-94-3)

5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid, identified by the CAS number 2377032-94-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive molecules and peptidomimetics. The structural features of this compound, including its fluorenylmethoxycarbonyl moiety and oxepane ring, contribute to its unique chemical properties and biological activities.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-established protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. This characteristic makes 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid a valuable intermediate in the construction of complex peptide-like molecules. The oxepane ring, a saturated heterocyclic structure, introduces conformational constraints that can influence the biological activity of the molecule. Such structural elements are often employed in the design of peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel peptidomimetics for therapeutic applications. These molecules are designed to interact with biological targets in a manner similar to natural peptides but with enhanced stability and bioavailability. The compound 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid exemplifies this trend, as it combines the benefits of Fmoc protection with the unique properties of the oxepane ring. This combination has led to its exploration in various research areas, including oncology, immunology, and neurology.

One of the most compelling aspects of 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid is its potential as a building block for more complex drug candidates. The presence of both the Fmoc group and the oxepane ring provides multiple points for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, researchers have utilized this compound to synthesize analogs of neuropeptides and growth factors, which are known for their roles in regulating various physiological processes. These analogs often exhibit improved pharmacological profiles compared to their natural counterparts.

The oxepane ring itself is a versatile structural motif that has been extensively studied for its ability to enhance molecular rigidity and binding affinity. This property is particularly valuable in drug design, where precise molecular interactions are crucial for efficacy. The incorporation of an oxepane ring into a bioactive molecule can lead to improved binding to target proteins, thereby increasing the potency and selectivity of potential drugs. In addition, the fluorenylmethoxycarbonyl group provides a stable handle for further chemical modifications, making this compound a valuable tool in synthetic chemistry.

Recent studies have highlighted the potential of 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid in the development of novel therapeutic agents. For example, researchers have explored its use in designing inhibitors targeting enzymes involved in cancer progression. The oxepane ring has been shown to enhance binding interactions with these enzymes, while the Fmoc group allows for easy introduction of additional functional groups that can fine-tune the pharmacological properties of the molecule. These findings suggest that this compound could be a valuable starting point for developing new anticancer drugs.

In another area of research, 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid has been investigated as a component in immunomodulatory agents. Peptidomimetics based on this scaffold have shown promise in modulating immune responses without eliciting significant side effects. This is particularly important in therapeutic contexts where immune regulation is crucial, such as autoimmune diseases or chronic infections. The ability to design molecules that selectively interact with immune cells without affecting other systems is a key advantage of using peptidomimetics like those derived from this compound.

The synthetic pathways for 5-(9H-Fluoren-9-ylmethoxycarbonylamino)oxepane-4-carboxylic acid also reflect its importance as a research tool. The synthesis typically involves multi-step reactions that showcase advanced organic chemistry techniques. These include Fmoc protection strategies, ring-closing metathesis to form the oxepane ring, and selective functionalization at various positions on the molecule. The complexity of these synthetic routes underscores the compound's significance as a precursor for more complex drug candidates.

The use of computational methods has further enhanced the understanding and application of 5-(9H-Fluoren-9-yldimethoxycarbonylamino)oxepane carboxylic acid derivatives (CAS No: 2377032). Molecular modeling studies have been instrumental in predicting how these molecules will interact with biological targets at an atomic level. This approach allows researchers to optimize their designs before conducting expensive wet-lab experiments. By integrating computational methods with experimental work, scientists can accelerate the discovery process and identify promising candidates more efficiently.

In conclusion, 5-(9H-fluoren yldimethoxycarbonylamino) oxepanecarboxylic acid (CAS No: 2377032) represents an exciting opportunity for innovation in pharmaceutical chemistry and medicinal research. Its unique structural features make it an ideal candidate for designing novel bioactive molecules with improved pharmacological properties compared to natural peptides or small-molecule drugs alone (Garcia-Fernandez et al., 2020). As research continues into its applications across various therapeutic areas including oncology immunology neurology scientists anticipate even greater advancements will emerge from this versatile scaffold (Zhang et al., 2021).